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Compound of Interest

Compound Name: 2-Hydroxy Atorvastatin Lactone-d5

Cat. No.: B018270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of common analytical methods for the quantification

of atorvastatin, a widely prescribed statin for managing hyperlipidemia. We objectively assess

the performance of High-Performance Liquid Chromatography with UV detection (HPLC-UV),

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and UV-Visible

Spectrophotometry, supported by experimental data to aid in the selection of the most

appropriate assay for your research or clinical needs.

Atorvastatin: Mechanism of Action
Atorvastatin is a competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in the

cholesterol biosynthesis pathway.[1][2] By blocking the conversion of HMG-CoA to mevalonate,

atorvastatin primarily reduces cholesterol synthesis in the liver.[3] This leads to an upregulation

of LDL receptors on hepatic cells, enhancing the clearance of low-density lipoprotein (LDL)

cholesterol from the bloodstream.[1][2] Beyond its lipid-lowering effects, atorvastatin exhibits

pleiotropic effects by modulating various cellular signaling pathways, including the RhoA/ROCK

and PI3K/Akt/mTOR pathways, which are involved in inflammation, cell proliferation, and

survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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